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Compound of Interest

Compound Name: Ceftiofur Hydrochloride

Cat. No.: B1668911 Get Quote

Introduction

Ceftiofur Hydrochloride is a third-generation cephalosporin antibiotic widely used in

veterinary medicine to treat bacterial infections.[1][2][3] It exhibits broad-spectrum activity

against both Gram-positive and Gram-negative bacteria.[3][4] Its mechanism of action involves

the inhibition of bacterial cell wall synthesis by binding to and inactivating penicillin-binding

proteins (PBPs), which leads to cell lysis.[5][6] In addition to its antibacterial properties, ceftiofur

has demonstrated anti-inflammatory effects in mammalian cells by modulating cytokine

production and inhibiting key signaling pathways such as MAP kinase and NF-κB.[7] This

application note provides detailed protocols for the preparation, storage, and use of Ceftiofur
Hydrochloride solutions for in vitro cell culture applications, ensuring reproducibility and

accuracy in experimental results.

Data Summary
The following tables summarize the key quantitative data for Ceftiofur Hydrochloride.

Table 1: Solubility of Ceftiofur Hydrochloride
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Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) ~20 - 112 mg/mL [7][8][9]

Dimethylformamide (DMF) ~30 mg/mL [9]

Ethanol ~15 mg/mL [9]

Methanol Soluble [4]

Water Soluble [4]

Aqueous Buffers (e.g., PBS,

pH 7.2)

Sparingly soluble (~0.25

mg/mL after initial dissolution

in DMF)

[9]

Table 2: Stability and Storage of Ceftiofur Hydrochloride Solutions

Solvent
Storage
Temperature

Stability
Recommendati
ons

Reference

Powder -20°C ≥ 4 years
Store protected

from light.
[9]

Powder
Room

Temperature
> 2 years Stable. [4]

DMSO -80°C 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[8]

DMSO -20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[8]

Aqueous

Solution

Room

Temperature /

4°C

≤ 1 day
Prepare fresh for

each experiment.
[9]

Table 3: Recommended Working Concentrations for Cell Culture
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Application Cell Type
Concentration
Range

Reference

Antibacterial Assay (S.

aureus)
N/A 0.25 - 50 µg/mL [10]

Anti-inflammatory

Assay

RAW 264.7

macrophages

Not specified, but

effects on signaling

were observed.

[7]

Cytotoxicity Assay
Human Liver Cells

(LO2)

IC50: 3052 µg/mL

(24h)
[11]

Cytotoxicity Assay
Chinese Hamster

Ovary (CHO)

No cytotoxicity

observed.
[12]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution in Organic Solvent
This protocol describes the preparation of a concentrated stock solution of Ceftiofur
Hydrochloride using a suitable organic solvent. DMSO is recommended due to the high

solubility of the compound.

Materials:

Ceftiofur Hydrochloride powder (≥98% purity)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm)
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Procedure:

Weighing: In a sterile tube, accurately weigh the desired amount of Ceftiofur Hydrochloride
powder. For example, to prepare a 100 mg/mL stock solution, weigh 10 mg of the powder.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube. For a 100

mg/mL solution, add 100 µL of DMSO to the 10 mg of powder.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath may aid dissolution, but avoid overheating.

Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a

new sterile tube. This step is critical for cell culture applications.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term

stability (up to 1 year) or at -20°C for short-term use (up to 1 month).[8] Avoid repeated

freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
This protocol outlines the dilution of the high-concentration stock solution into cell culture

medium to achieve the desired final working concentration.

Materials:

Ceftiofur Hydrochloride stock solution (from Protocol 1)

Complete cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

Sterile serological pipettes and pipette tips

Sterile conical tubes (15 mL or 50 mL)

Procedure:
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Thaw Stock Solution: Remove one aliquot of the frozen stock solution from the freezer and

thaw it at room temperature.

Serial Dilution (Recommended): Perform serial dilutions to achieve the final working

concentration accurately. For example, to prepare a 10 µg/mL working solution from a 100

mg/mL stock:

Intermediate Dilution: Prepare a 1 mg/mL intermediate solution by adding 10 µL of the 100

mg/mL stock to 990 µL of complete cell culture medium. Mix well by gentle pipetting.

Final Dilution: Add 10 µL of the 1 mg/mL intermediate solution to 990 µL of complete cell

culture medium to achieve the final concentration of 10 µg/mL.

Final Concentration Check: Ensure that the final concentration of the organic solvent (e.g.,

DMSO) in the culture medium is non-toxic to the cells, typically below 0.1% (v/v).

Use Immediately: Use the freshly prepared working solution immediately for your cell culture

experiments. Aqueous solutions of Ceftiofur are not stable and should not be stored.[9]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing Ceftiofur Hydrochloride stock and

working solutions for cell culture experiments.
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Protocol 1: Stock Solution Preparation

Protocol 2: Working Solution Preparation

1. Weigh Ceftiofur HCl
Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Sterile Filter (0.22 µm)

5. Aliquot & Store
(-80°C or -20°C)

1. Thaw Stock Aliquot

Begin Experiment

2. Prepare Intermediate
Dilution in Medium

3. Prepare Final Working
Solution in Medium

4. Add to Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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